Cas no 94234-82-9 (Propanedioic acid, bromomethyl-)

• Product Name: Propanedioic acid, bromomethyl-
• CAS No: 94234-82-9
• MF: C₄H₅BrO₄
• MW: 196.984101057053
• CID: 2817781
• Update Time: 2023-08-07

Propanedioic acid, bromomethyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, bromomethyl-
• (Bromomethyl)propanedioic acid

• Inchi： 1S/C4H5BrO4/c5-1-2(3(6)7)4(8)9/h2H,1H2,(H,6,7)(H,8,9)
• InChI Key： JCPUKHWHNNFWDX-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 0.3
• Topological Polar Surface Area: 74.6